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Compound of Interest

Compound Name: (3-Aminopropyl)glycine

Cat. No.: B3179748 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of (3-Aminopropyl)glycine, a glycine derivative.

(3-Aminopropyl)glycine is classified as a non-hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. However, it is crucial

to handle all laboratory chemicals with care and to adhere to institutional and local regulations

for waste disposal.

Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including a lab coat, safety glasses, and gloves. Work in a well-

ventilated area. In case of a spill, avoid dust formation, collect the material, and place it in a

suitable container for disposal.

Disposal Procedures for (3-Aminopropyl)glycine
The recommended disposal method for (3-Aminopropyl)glycine depends on its physical state

(solid or aqueous solution) and any potential contamination with hazardous materials.

Step 1: Waste Identification and Segregation
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Uncontaminated (3-Aminopropyl)glycine: If the compound is in its pure form (solid or

dissolved in a non-hazardous solvent like water) and has not been mixed with any

hazardous chemicals, it can be treated as non-hazardous waste.

Contaminated (3-Aminopropyl)glycine: If the compound has been mixed with or is

contaminated by a hazardous substance, it must be treated as hazardous waste. The

disposal protocol for the hazardous component takes precedence. Always segregate

hazardous waste from non-hazardous waste to prevent cross-contamination and ensure

proper disposal.

Step 2: Disposal of Solid, Non-Hazardous (3-Aminopropyl)glycine

Containerization: Place the solid (3-Aminopropyl)glycine waste into a clearly labeled,

sealed container. Original containers are preferred. Do not mix with other waste streams.

Labeling: Label the container clearly as "(3-Aminopropyl)glycine" or "Non-Hazardous

Chemical Waste."

Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)

office for their specific procedures for disposing of non-hazardous solid chemical waste.

Some institutions may allow for disposal in the regular trash, while others may require it to be

collected by their chemical waste team.

Step 3: Disposal of Aqueous, Non-Hazardous (3-Aminopropyl)glycine Solutions

For small quantities of dilute, non-hazardous aqueous solutions of (3-Aminopropyl)glycine:

Neutralization (if necessary): Check the pH of the solution. While (3-Aminopropyl)glycine is

not expected to be highly acidic or basic, it is good practice to ensure the pH is within a

neutral range (typically 6-8) before drain disposal.

Dilution: Dilute the solution with a copious amount of water (at least 20 times the volume of

the solution).

Drain Disposal: Pour the diluted solution down the sanitary sewer, followed by flushing with

additional water.
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Regulatory Compliance: Always confirm with your local and institutional regulations that drain

disposal of non-hazardous amino acid solutions is permitted.

Summary of Key Information
Property Information Source

Chemical Name (3-Aminopropyl)glycine PubChem

CAS Number 2875-41-4 Sigma-Aldrich

GHS Hazard Classification
Not a hazardous substance or

mixture
Sigma-Aldrich

Primary Disposal Route Non-Hazardous Waste Stream General Lab Safety

PPE Requirement
Lab coat, safety glasses,

gloves
General Lab Safety

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (3-
Aminopropyl)glycine.
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Disposal Workflow for (3-Aminopropyl)glycine

Start: (3-Aminopropyl)glycine Waste

Is the waste contaminated
with hazardous material?

Treat as Hazardous Waste.
Follow institutional protocols for

hazardous waste disposal.

Yes

Is the waste solid?

No

End of Disposal Process

Containerize, label as
'Non-Hazardous Waste',

and consult EHS for pickup
or approved trash disposal.

Yes

For small, dilute quantities:
Neutralize pH if necessary,
dilute with copious water,

and dispose down the drain
(per local regulations).

No

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of (3-Aminopropyl)glycine.

To cite this document: BenchChem. [Proper Disposal of (3-Aminopropyl)glycine: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b3179748#3-aminopropyl-glycine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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